Cas no 216235-33-5 (Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate)

• Product Name: Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate
• CAS No: 216235-33-5
• MF: C₁₂H₁₈F₃NO₄
• MW: 297.270834445953
• MDL: MFCD07779887
• CID: 4711179
• Update Time: 2025-06-11

Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-[(TERT-BUTOXYCARBONYL)AMINO]-2-(TRIFLUOROMETHYL)PENT-4-ENOATE
• C12H18F3NO4
• methyl 2-(tert-butoxycarbonylamino)-2-(trifluoromethyl)pent-4-enoate
• METHYL 2-[(TERT-BUTOXYCARBONYL)AMINO]-2-(TRIFLUOROMETHYL) PENT-4-ENOATE
• Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate

• MDL： MFCD07779887
• Inchi： 1S/C12H18F3NO4/c1-6-7-11(8(17)19-5,12(13,14)15)16-9(18)20-10(2,3)4/h6H,1,7H2,2-5H3,(H,16,18)
• InChI Key： YXXAYXYSSJXTCF-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)(CC=C)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 387
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate

Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate (CAS No. 216235-33-5): An Overview

Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate (CAS No. 216235-33-5) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected trifluoromethyl amino ester, is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a trifluoromethyl moiety, and an unsaturated ester functionality. These features make it an attractive building block for the synthesis of complex molecules with diverse biological activities.

The tert-butoxycarbonyl (Boc) protecting group in Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate is widely used in organic synthesis to protect the amino group during multi-step reactions. The Boc group can be readily removed under acidic conditions, allowing for the selective deprotection of the amino functionality without affecting other functional groups in the molecule. This property is particularly useful in the synthesis of peptides and other nitrogen-containing compounds.

The presence of the trifluoromethyl group in Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate imparts unique electronic and steric properties to the molecule. Trifluoromethyl groups are known for their strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. Additionally, the trifluoromethyl moiety can enhance the lipophilicity of molecules, making them more suitable for crossing biological membranes and improving their bioavailability.

The unsaturated ester functionality in Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate provides a reactive site for further chemical modifications. This functional group can undergo various reactions such as hydrogenation, hydrolysis, and coupling reactions with other organic molecules. These reactions can be used to introduce additional functionalities or to modify the existing structure of the compound, thereby expanding its potential applications in drug discovery and development.

Recent studies have highlighted the importance of Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer cell proliferation. The researchers found that compounds derived from Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate exhibited high selectivity and efficacy against these enzymes, demonstrating its potential as a lead compound for further drug development.

In another study, researchers explored the use of Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate in the development of new antiviral agents. The unique combination of functional groups in this compound allowed for the design and synthesis of molecules with enhanced antiviral activity against several viral strains. The results showed that these compounds were effective in inhibiting viral replication and had low cytotoxicity, making them promising candidates for further preclinical evaluation.

The versatility of Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The Boc protecting group and trifluoromethyl moiety in this compound can be strategically designed to control the release and activation of therapeutic agents, thereby improving their pharmacokinetic properties and reducing side effects.

In conclusion, Methyl 2-[(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate (CAS No. 216235-33-5) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal building block for the synthesis of complex molecules with diverse biological activities. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the development of novel therapeutics.